Cas no 1806840-59-4 (3,5-Bis(trifluoromethyl)-4-iodobenzyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)-4-iodobenzyl chloride
• CAS No: 1806840-59-4
• MF: C₉H₄ClF₆I
• MW: 388.47595500946
• CID: 4964722
• Update Time: 2023-08-24

3,5-Bis(trifluoromethyl)-4-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodobenzyl chloride

• Inchi： 1S/C9H4ClF6I/c10-3-4-1-5(8(11,12)13)7(17)6(2-4)9(14,15)16/h1-2H,3H2
• InChI Key： JJFRYQUDBMCUBV-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(CCl)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 387.89504 g/mol
• Monoisotopic Mass: 387.89504 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0
• Molecular Weight: 388.47